Cas no 2229184-73-8 (1-(1-phenylcyclopentyl)cyclohexan-1-amine)

• Product Name: 1-(1-phenylcyclopentyl)cyclohexan-1-amine
• CAS No: 2229184-73-8
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 6264864
• PubChem ID: 165879825
• Update Time: 2025-05-22

1-(1-phenylcyclopentyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopentyl)cyclohexan-1-amine
• 2229184-73-8
• EN300-1864181

• Inchi： 1S/C17H25N/c18-17(13-5-2-6-14-17)16(11-7-8-12-16)15-9-3-1-4-10-15/h1,3-4,9-10H,2,5-8,11-14,18H2
• InChI Key： LJXYXZRGQVMCNR-UHFFFAOYSA-N
• SMILES： NC1(CCCCC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 243.198699802g/mol
• Monoisotopic Mass: 243.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-phenylcyclopentyl)cyclohexan-1-amine

1-(1-phenylcyclopentyl)cyclohexan-1-amine: A Comprehensive Overview

The compound 1-(1-phenylcyclopentyl)cyclohexan-1-amine (CAS No. 2229184-73-8) is a structurally complex organic amine with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its unique bicyclic structure, which combines a cyclopentane ring fused with a phenyl group and a cyclohexane ring containing an amine functional group. The cyclopentane and cyclohexane rings contribute to the molecule's stability and versatility, making it a valuable compound in synthetic chemistry.

Recent studies have highlighted the importance of 1-(1-phenylcyclopentyl)cyclohexan-1-amine in the development of advanced materials and drug delivery systems. Its ability to form stable complexes with metal ions has been extensively explored, particularly in the context of catalytic applications. Researchers have demonstrated that this compound can act as a ligand in transition metal complexes, enhancing the efficiency of various catalytic reactions, such as hydrogenation and oxidation processes. These findings underscore its potential in industrial chemistry and green chemistry initiatives.

The synthesis of 1-(1-phenylcyclopentyl)cyclohexan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopentane ring through cyclization reactions, followed by the introduction of the phenyl group and subsequent amine functionalization. The use of palladium-catalyzed coupling reactions has been shown to significantly improve the yield and purity of the final product, making it more accessible for large-scale production.

In terms of physical properties, 1-(1-phenylcyclopentyl)cyclohexan-1-amine exhibits a high melting point due to its rigid bicyclic structure. This property makes it suitable for applications requiring thermal stability, such as in high-performance polymers and thermosetting resins. Additionally, its solubility in organic solvents facilitates its use in solution-based reactions and formulations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(1-phenylcyclopentyl)cyclohexan-1-amine. Density functional theory (DFT) calculations have revealed that the molecule's amine group plays a critical role in determining its reactivity towards electrophilic substitution and nucleophilic addition reactions. These insights have guided the design of more efficient synthetic pathways and improved understanding of its interaction with biological systems.

The biological activity of 1-(1-phenylcyclopentyl)cyclohexan-1-amine has also been a focal point of recent research. Studies suggest that this compound exhibits moderate anti-inflammatory properties, potentially due to its ability to inhibit cyclooxygenase enzymes. Furthermore, preliminary pharmacokinetic studies indicate that it has favorable absorption and bioavailability profiles, making it a promising candidate for drug development.

In conclusion, 1-(1-phenylcyclopentyl)cyclohexan-1-am